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Compound of Interest

Compound Name:
2-(1,2-Dioxopropoxy)benzoic acid

hydrate

Cat. No.: B12046158

Get Quote

Executive Summary
2-(1,2-Dioxopropoxy)benzoic acid (commonly referred to in literature as OBA-09 or O-

pyruvoylsalicylic acid) is a multimodal "codrug" designed to treat ischemic stroke and

neurodegenerative disorders. Structurally, it is an ester conjugate of Salicylic Acid (an NSAID)

and Pyruvate (an endogenous antioxidant and metabolic substrate).

Upon administration, the molecule undergoes hydrolysis to release its two active moieties,

exerting synergistic neuroprotective effects:[1]

Anti-inflammatory: Salicylate inhibits NF-κB translocation and excitotoxicity.

Antioxidant/Metabolic: Pyruvate scavenges Reactive Oxygen Species (ROS) and

replenishes mitochondrial NAD+.

This guide provides a deep technical analysis of its pharmacology, proven efficacy in ischemic

models, and protocols for experimental validation.
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Property Specification

IUPAC Name 2-(2-Oxopropanoyloxy)benzoic acid

Common Code OBA-09

CAS Number 856095-68-6

Molecular Formula C₁₀H₈O₅

Molecular Weight 208.17 g/mol

Solubility
Soluble in DMSO (>10 mM), Ethanol; sparingly

soluble in water (hydrolyzes).

Stability
Stable in solid state; hydrolyzes rapidly in

plasma (t₁/₂ < 40 min).

Mechanism of Action (MoA)
The therapeutic potency of OBA-09 stems from its ability to deliver high concentrations of

pyruvate and salicylate across the Blood-Brain Barrier (BBB) more effectively than a physical

mixture of the two.

The "Trojan Horse" Hydrolysis Pathway
OBA-09 is lipophilic, facilitating BBB penetration. Once intracellular or in plasma, esterases

cleave the molecule.

Key Pathways:

Pyruvate Action: Directly scavenges Hydrogen Peroxide (H₂O₂), converting to acetate and

water. It also acts as a substrate for Lactate Dehydrogenase (LDH), converting NADH to

NAD+, which is critical for maintaining glycolysis during ischemia.

Salicylate Action: Blocks the degradation of IκB, preventing the nuclear translocation of NF-

κB, thereby suppressing pro-inflammatory cytokines (TNF-α, IL-1β) and iNOS expression.
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Caption: Figure 1.[2] Dual-pathway mechanism of OBA-09. Hydrolysis yields distinct bioactive

metabolites targeting oxidative stress and inflammation simultaneously.

Preclinical Efficacy Data
The following data summarizes key findings from rodent models of Middle Cerebral Artery

Occlusion (MCAO), the gold standard for ischemic stroke research.

Infarct Volume Reduction (Rat MCAO Model)
Treatment administered intravenously (IV) post-ischemia.[2]
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Treatment
Group

Dose (mg/kg)
Administration
Time (Post-
Ischemia)

Infarct Volume
(% of Control)

Significance
(p-value)

Vehicle Control - - 100% -

OBA-09 5 mg/kg 3 hours 38.5 ± 11.4% < 0.01

OBA-09 5 mg/kg 6 hours 46.5 ± 15.3% < 0.01

OBA-09 5 mg/kg 9 hours 59.0 ± 12.0% < 0.01

Physical Mixture 2.5/2.5 6 hours ~60% < 0.05

Insight: OBA-09 demonstrates a therapeutic window of up to 9 hours, significantly longer than

the typical 3-4.5 hour window for tPA (tissue plasminogen activator). The conjugated ester is

statistically superior to the physical mixture of salicylate and pyruvate.

Experimental Protocols
For researchers aiming to validate OBA-09 activity, the following protocols are established

standards.

Chemical Synthesis (General Procedure)
Note: Due to the instability of pyruvyl chloride, synthesis often requires careful activation.

Reagents: Salicylic acid (1 eq), Pyruvic acid (1.1 eq), DCC (Dicyclohexylcarbodiimide, 1.1

eq), DMAP (catalytic amount), Dichloromethane (DCM, anhydrous).

Procedure:

Dissolve Salicylic acid and Pyruvic acid in anhydrous DCM under Nitrogen atmosphere.

Cool to 0°C.

Add DCC and DMAP dropwise.

Stir at 0°C for 1 hour, then warm to Room Temperature (RT) and stir for 12 hours.
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Filter off the DCU urea byproduct.

Wash filtrate with 5% HCl, then 5% NaHCO₃, then Brine.

Dry over MgSO₄ and concentrate in vacuo.

Purification: Recrystallize from Hexane/Ethyl Acetate to obtain white crystals of OBA-09.

In Vitro Neuroprotection Assay (OGD Model)
Objective: Assess protection against Oxygen-Glucose Deprivation (OGD).

Cell Culture: Use HT22 hippocampal cells or primary cortical neurons.

Pre-treatment: Incubate cells with OBA-09 (10–100 µM) for 30 minutes.

OGD Induction:

Replace media with glucose-free balanced salt solution (BSS).

Place cells in a hypoxia chamber (1% O₂, 5% CO₂, 94% N₂) for 4 hours.

Reperfusion: Replace with normal glucose media and return to normoxia for 24 hours.

Viability Assay: Measure cell survival using MTT or CCK-8 assay.

Expected Result: Dose-dependent increase in viability compared to vehicle control.
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Caption: Figure 2.[2] Experimental timeline for transient MCAO model to test OBA-09 efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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